2-Formyl-5-methylphenylboronic acid
Overview
Description
2-Formyl-5-methylphenylboronic acid is an organic compound with the molecular formula C8H9BO3 . It is a colorless and odorless powdery solid .
Molecular Structure Analysis
The molecular structure of 2-Formyl-5-methylphenylboronic acid consists of 8 carbon atoms, 9 hydrogen atoms, 1 boron atom, and 3 oxygen atoms . The average mass of the molecule is 163.966 Da, and the monoisotopic mass is 164.064468 Da .Chemical Reactions Analysis
Boronic acids, including 2-Formyl-5-methylphenylboronic acid, are known to participate in Suzuki–Miyaura coupling reactions . This reaction involves the coupling of organoboron reagents with other organic compounds to form new carbon–carbon bonds .Physical And Chemical Properties Analysis
2-Formyl-5-methylphenylboronic acid has a predicted density of 1.20±0.1 g/cm3, a predicted boiling point of 375.3±52.0 °C, and a flash point of 180.8°C . Its vapor pressure is 2.68E-06mmHg at 25°C, and it has a refractive index of 1.54 .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
2-Formyl-5-methylphenylboronic acid: is a valuable reagent in Suzuki-Miyaura cross-coupling reactions . This reaction is a pivotal method for forming carbon-carbon bonds in organic chemistry. The boronic acid moiety of this compound reacts with various halides or triflates in the presence of a palladium catalyst, leading to the formation of biaryl structures. These structures are significant in the synthesis of pharmaceuticals, agrochemicals, and organic materials.
Medicinal Chemistry: Drug Discovery
In drug discovery, the formyl and boronic acid groups present in 2-Formyl-5-methylphenylboronic acid make it a versatile building block for synthesizing novel drug candidates. Its structure is conducive to creating bioactive molecules, which can lead to the development of new therapeutic agents.
Mechanism of Action
- The primary target of 2-Formyl-5-methylphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming process .
- Specifically, the boronic acid group in 2-Formyl-5-methylphenylboronic acid participates in the SM coupling reaction to form new carbon-carbon bonds with other organic molecules.
- Transmetalation then occurs with formally nucleophilic organic groups, which are transferred from boron to palladium. This step involves the exchange of ligands between the boron reagent and the palladium catalyst, leading to the formation of the desired carbon-carbon bond .
Target of Action
Mode of Action
properties
IUPAC Name |
(2-formyl-5-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-5,11-12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMKCZTKFYDEERR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)C)C=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20395566 |
Source
|
| Record name | 2-Formyl-5-methylphenylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20395566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Formyl-5-methylphenylboronic acid | |
CAS RN |
40138-17-8 |
Source
|
| Record name | B-(2-Formyl-5-methylphenyl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40138-17-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Formyl-5-methylphenylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20395566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Formyl-5-methylbenzeneboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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